Cas no 327070-53-1 ((3-METHOXYPHENYL)(2-THIENYL)METHANOL)

(3-METHOXYPHENYL)(2-THIENYL)METHANOL is a chiral aromatic alcohol featuring a methoxyphenyl and thienyl substituent, making it a versatile intermediate in organic synthesis. Its bifunctional structure allows for applications in asymmetric catalysis, pharmaceutical research, and material science. The presence of both methoxy and thienyl groups enhances its reactivity in cross-coupling reactions and serves as a precursor for bioactive molecules. The compound exhibits moderate solubility in common organic solvents, facilitating its use in diverse reaction conditions. Its well-defined stereochemistry also makes it valuable for enantioselective synthesis. Suitable for research-scale applications, it is characterized by high purity and stability under standard storage conditions.
(3-METHOXYPHENYL)(2-THIENYL)METHANOL structure
327070-53-1 structure
Product Name:(3-METHOXYPHENYL)(2-THIENYL)METHANOL
CAS No:327070-53-1
MF:C12H12O2S
MW:220.287482261658
MDL:MFCD02603515
CID:3055991
PubChem ID:2904039
Update Time:2025-06-06

(3-METHOXYPHENYL)(2-THIENYL)METHANOL Chemical and Physical Properties

Names and Identifiers

    • (3-METHOXYPHENYL)(2-THIENYL)METHANOL
    • SR-01000483560-1
    • BBL020374
    • Oprea1_707591
    • SR-01000483560
    • SCHEMBL12443488
    • STK070147
    • CS-0333001
    • alpha-(3-Methoxyphenyl)-2-thiophenemethanol
    • Cambridge id 6586312
    • AKOS017269260
    • DTXSID901281010
    • (3-methoxyphenyl)(thiophen-2-yl)methanol
    • EU-0043840
    • 3-Methoxyphenyl-(2-thienyl)methanol
    • Oprea1_801033
    • (3-methoxyphenyl)-thiophen-2-ylmethanol
    • I+/--(3-Methoxyphenyl)-2-thiophenemethanol
    • 327070-53-1
    • AKOS000530123
    • MDL: MFCD02603515
    • Inchi: 1S/C12H12O2S/c1-14-10-5-2-4-9(8-10)12(13)11-6-3-7-15-11/h2-8,12-13H,1H3
    • InChI Key: JXTVWBSRVWXIQE-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C1C=CC=C(C=1)OC)O

Computed Properties

  • Exact Mass: 220.05580079Da
  • Monoisotopic Mass: 220.05580079Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 57.7Ų

(3-METHOXYPHENYL)(2-THIENYL)METHANOL Pricemore >>

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